Cas no 2825012-27-7 (4-(3-Methoxyphenyl)butan-2-amine hydrochloride)

• Product Name: 4-(3-Methoxyphenyl)butan-2-amine hydrochloride
• CAS No: 2825012-27-7
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• CID: 5839856
• PubChem ID: 165812647
• Update Time: 2025-06-13

4-(3-Methoxyphenyl)butan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2825012-27-7
• 4-(3-methoxyphenyl)butan-2-amine hydrochloride
• EN300-37468823
• 4-(3-Methoxyphenyl)butan-2-amine hydrochloride

• Inchi： 1S/C11H17NO.ClH/c1-9(12)6-7-10-4-3-5-11(8-10)13-2;/h3-5,8-9H,6-7,12H2,1-2H3;1H
• InChI Key： LWESQFVJYDIQMD-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC(=C1)CCC(C)N

Computed Properties

• Exact Mass: 215.1076919g/mol
• Monoisotopic Mass: 215.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(3-Methoxyphenyl)butan-2-amine hydrochloride

Comprehensive Overview of 4-(3-Methoxyphenyl)butan-2-amine hydrochloride (CAS No. 2825012-27-7)

4-(3-Methoxyphenyl)butan-2-amine hydrochloride (CAS No. 2825012-27-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its methoxyphenyl and amine hydrochloride functional groups, is often explored for its potential applications in drug development and neuroscience. Researchers are particularly interested in its structural properties, which may influence receptor binding and metabolic pathways.

The growing interest in 4-(3-Methoxyphenyl)butan-2-amine hydrochloride aligns with current trends in precision medicine and neuropharmacology. With the rise of AI-driven drug discovery, compounds like this are frequently analyzed for their bioactivity and safety profiles. Users often search for terms such as "amine hydrochloride uses" or "methoxyphenyl derivatives in medicine," reflecting the demand for detailed information on its mechanisms and applications.

From a synthetic chemistry perspective, CAS No. 2825012-27-7 represents a valuable intermediate in the synthesis of more complex molecules. Its methoxy group enhances solubility, while the amine hydrochloride moiety improves stability, making it suitable for various experimental conditions. Laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies frequently utilize this compound to optimize lead candidates.

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Quality control and analytical methods for 4-(3-Methoxyphenyl)butan-2-amine hydrochloride are critical for ensuring reproducibility in research. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to verify purity and structural integrity. These methods align with industry standards and are frequently searched by professionals seeking analytical protocols for similar compounds.

As the scientific community continues to explore novel therapeutic agents, 4-(3-Methoxyphenyl)butan-2-amine hydrochloride remains a compound of interest. Its potential role in neurological disorders and metabolic studies underscores the need for ongoing research. By staying updated on the latest findings, researchers can leverage this compound's unique properties to advance drug development and biomedical innovation.